Cas no 1354928-90-7 (4-(4-ethoxyphenyl)-6-(furan-2-yl)pyrimidin-2-amine)

• Product Name: 4-(4-ethoxyphenyl)-6-(furan-2-yl)pyrimidin-2-amine
• CAS No: 1354928-90-7
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• MDL: MFCD21335647
• CID: 5208415
• Update Time: 2026-03-06

4-(4-ethoxyphenyl)-6-(furan-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethoxyphenyl)-6-(furan-2-yl)pyrimidin-2-amine

• MDL： MFCD21335647
• Inchi： 1S/C16H15N3O2/c1-2-20-12-7-5-11(6-8-12)13-10-14(19-16(17)18-13)15-4-3-9-21-15/h3-10H,2H2,1H3,(H2,17,18,19)
• InChI Key： WJWKOOVVLUYDHJ-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CO2)=CC(C2=CC=C(OCC)C=C2)=N1

Additional information on 4-(4-ethoxyphenyl)-6-(furan-2-yl)pyrimidin-2-amine

Recent Advances in the Study of 4-(4-ethoxyphenyl)-6-(furan-2-yl)pyrimidin-2-amine (CAS: 1354928-90-7)

In recent years, the compound 4-(4-ethoxyphenyl)-6-(furan-2-yl)pyrimidin-2-amine (CAS: 1354928-90-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a scaffold for drug development. The unique structural features of this compound, including the furan and ethoxyphenyl moieties, contribute to its biological activity and make it a valuable candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 4-(4-ethoxyphenyl)-6-(furan-2-yl)pyrimidin-2-amine as a potential inhibitor of cyclin-dependent kinases (CDKs). The researchers employed a combination of molecular docking and in vitro assays to demonstrate the compound's ability to selectively inhibit CDK2 and CDK4, which are key regulators of the cell cycle. The study reported an IC50 value of 0.8 μM for CDK2 inhibition, highlighting the compound's potency. These findings suggest that 1354928-90-7 could serve as a lead compound for the development of novel anticancer agents targeting CDKs.

Another significant development involves the application of 4-(4-ethoxyphenyl)-6-(furan-2-yl)pyrimidin-2-amine in the field of neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience investigated the compound's neuroprotective effects in models of Alzheimer's disease. The researchers found that the compound reduced amyloid-beta aggregation and mitigated oxidative stress in neuronal cells. Mechanistic studies revealed that these effects were mediated through the activation of the Nrf2-ARE pathway, which plays a crucial role in cellular defense against oxidative damage. This research opens new avenues for the therapeutic use of 1354928-90-7 in neurodegenerative disorders.

From a chemical synthesis perspective, recent advancements have focused on optimizing the production of 4-(4-ethoxyphenyl)-6-(furan-2-yl)pyrimidin-2-amine. A team at the University of Cambridge developed a novel catalytic system that improved the yield of the final product to 78%, compared to the previous 52% yield reported in earlier literature. The new method utilizes a palladium-catalyzed cross-coupling reaction, which not only enhances efficiency but also reduces the generation of byproducts. This improvement in synthetic methodology is expected to facilitate larger-scale production for preclinical and clinical studies.

Pharmacokinetic studies of 1354928-90-7 have also made significant progress. Recent data from animal models indicate favorable absorption and distribution profiles, with an oral bioavailability of approximately 65% in rats. The compound demonstrates good blood-brain barrier penetration, which is particularly relevant for its potential applications in central nervous system disorders. Metabolism studies identified the major metabolic pathways, with glucuronidation being the primary route of elimination. These pharmacokinetic properties support the continued development of this compound as a drug candidate.

Looking ahead, several research groups are exploring structural modifications of 4-(4-ethoxyphenyl)-6-(furan-2-yl)pyrimidin-2-amine to enhance its therapeutic properties. Computational chemistry approaches are being employed to design analogs with improved selectivity and reduced off-target effects. Early results from these efforts show promise, with some derivatives exhibiting enhanced potency while maintaining favorable safety profiles. These developments underscore the versatility of 1354928-90-7 as a molecular scaffold for drug discovery.

In conclusion, the growing body of research on 4-(4-ethoxyphenyl)-6-(furan-2-yl)pyrimidin-2-amine (CAS: 1354928-90-7) demonstrates its significant potential across multiple therapeutic areas. From its applications in oncology to neurodegenerative diseases, this compound continues to reveal new biological activities and mechanisms of action. The recent advancements in synthesis, pharmacokinetics, and structural optimization further strengthen its position as a valuable candidate for pharmaceutical development. As research progresses, we anticipate seeing this compound move closer to clinical evaluation, potentially offering new treatment options for various diseases.